Cas no 1430232-99-7 (1-Methyl-3-[3-(methylsulfonyl)propoxy]Benzene)

• Product Name: 1-Methyl-3-[3-(methylsulfonyl)propoxy]Benzene
• CAS No: 1430232-99-7
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 2104034
• Update Time: 2023-08-03

1-Methyl-3-[3-(methylsulfonyl)propoxy]Benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-[3-(methylsulfonyl)propoxy]Benzene
• 1-Methyl-3-[3-(methylsulfonyl)propoxy]Benzene

• Inchi： 1S/C11H16O3S/c1-10-5-3-6-11(9-10)14-7-4-8-15(2,12)13/h3,5-6,9H,4,7-8H2,1-2H3
• InChI Key： JNQWPLPTZHZKNN-UHFFFAOYSA-N
• SMILES： S(C)(CCCOC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 228.082
• Monoisotopic Mass: 228.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers